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Compound of Interest

Compound Name: 2,5-Dichloro-4-nitroaniline

Cat. No.: B1582098 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 2,5-Dichloro-4-nitroaniline

Authored by a Senior Application Scientist
This document provides a comprehensive safety and handling guide for 2,5-Dichloro-4-
nitroaniline (CAS No. 6627-34-5), tailored for professionals in research and drug

development. Moving beyond a standard MSDS, this guide elucidates the causality behind

safety protocols, offering a framework for not just compliance, but a deep-seated culture of

safety and experimental integrity.

Section 1: Chemical Identity and Physicochemical
Properties
2,5-Dichloro-4-nitroaniline is an aromatic intermediate, notable for its high reactivity due to

the presence of chloro and nitro functional groups.[1] This reactivity makes it a valuable

precursor in the synthesis of azo dyes, pigments, and potentially, pharmaceutical compounds.

[1] However, the same electronic properties necessitate a thorough understanding of its

physicochemical characteristics to ensure safe handling. The compound typically appears as a

yellow to light amber crystalline powder.[2][3]

A precise understanding of its physical properties is the foundation of risk assessment. For

instance, its solid, crystalline form at room temperature indicates that the primary exposure risk
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during handling is through the inhalation of dust or direct skin contact, rather than vapor

inhalation.

Table 1: Physicochemical Properties of 2,5-Dichloro-4-nitroaniline

Property Value Source(s)

CAS Number 6627-34-5 [2][4][5]

Molecular Formula C₆H₄Cl₂N₂O₂ [4]

Molecular Weight 207.01 g/mol [4][5]

Appearance
Light yellow to amber

crystalline powder
[2][3]

Melting Point 154-158 °C [2][3][5]

Boiling Point ~361 °C (rough estimate) [3]

pKa -1.74 (for the anilinium ion) [2][3]

Purity Typically ≥97% [5]

Section 2: Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for hazard communication. 2,5-Dichloro-4-nitroaniline is classified as a

highly toxic substance, demanding the utmost respect and caution.[4][5][6] The "Danger" signal

word underscores the severity of its potential health effects.[4][5]

The primary danger lies in its acute toxicity. It is designated as fatal if swallowed, inhaled, or in

contact with skin.[4][6] This triple threat is rare and signifies that all routes of exposure are

critical control points. Furthermore, the risk of cumulative damage is significant, as highlighted

by the hazard statement H373: "May cause damage to organs through prolonged or repeated

exposure".[4][5][6]

Table 2: GHS Hazard Classification for 2,5-Dichloro-4-nitroaniline
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 1 / 2
H300: Fatal if

swallowed
💀

Acute Toxicity, Dermal 1 / 2
H310: Fatal in contact

with skin
💀

Acute Toxicity,

Inhalation
1 / 2 H330: Fatal if inhaled 💀

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

⚕️

Hazardous to the

Aquatic Environment,

Chronic

2

H411: Toxic to aquatic

life with long lasting

effects

ambiental

GHS data sourced from multiple consistent public databases.[4][5][6]
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Key GHS Pictograms Associated Hazards

Acute Toxicity (Fatal)
Oral, Dermal, Inhalation

Specific Target Organ Toxicity
(Repeated Exposure)

Chronic Aquatic Toxicity

Identify Route of Exposure

Immediate Action

Medical Response

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Wash with Soap & Water (15 min)
Remove Contaminated Clothing

Flush Eyes with Water (15 min)
Rinse Mouth

Give Water if Conscious

Call for Immediate
Medical Attention

Call for Immediate
Medical Attention

Call for Immediate
Medical Attention

Call for Immediate
Medical Attention
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Hierarchy of Controls (Most to Least Effective)

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1582098?utm_src=pdf-custom-synthesis
https://sarnachemicals.com/nitro-aniline.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6374053.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6374053_en.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloro-4-nitroaniline
https://www.sigmaaldrich.com/GB/en/product/aldrich/524204
https://chemical-label.com/en/ghs/print-clp/6627-34-5/2-5-dichloro-4-nitroaniline
https://www.benchchem.com/product/b1582098#2-5-dichloro-4-nitroaniline-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1582098#2-5-dichloro-4-nitroaniline-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1582098#2-5-dichloro-4-nitroaniline-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1582098#2-5-dichloro-4-nitroaniline-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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